1-Azido-2-bromo-4-chlorobenzene

• IUPAC Name: 1-azido-2-bromo-4-chlorobenzene
• InChI: InChI=1S/C6H3BrClN3/c7-5-3-4(8)1-2-6(5)10-11-9/h1-3H
• InChI Key: GJYJWUDHKGKGGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Br)N=[N+]=[N-]
• Molecular Formula: C6H3BrClN3
• Molecular Weight: 232.46 g/mol

Description

1-Azido-2-bromo-4-chlorobenzene is a useful research compound. Its molecular formula is C6H3BrClN3 and its molecular weight is 232.46 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of New Triazole Derivatives : The compound is used in the synthesis of 1,4-disubstituted 1,2,3-triazoles, which have potential inhibitory activity against acidic corrosion of steels (Negrón-Silva et al., 2013).

• Electron Attachment Studies : It aids in understanding the dissociative electron attachment (DEA) to halobenzene derivatives, which is crucial for understanding chemical reactions at the molecular level (Mahmoodi-Darian et al., 2010).

• Chemoenzymatic Synthesis : The compound is instrumental in the chemoenzymatic synthesis of sphingosines, important for developing glycosphingolipid precursors (Nugent & Hudlický, 1998).

• Liquid Crystal Research : Its derivatives are utilized in creating non-symmetrical liquid crystal dimers, contributing to advancements in material science and display technology (Alshargabi et al., 2015).

• Organic Azides Synthesis : It plays a role in the synthesis of organic azides, which are significant in synthetic chemistry, drug discovery, and materials science (Zhou et al., 2017).

• Metabolism of Foreign Organic Compounds : The compound is studied for its effects on the metabolism of foreign organic compounds, contributing to toxicology and pharmacology research (Carlson & Tardiff, 1976).

• Synthesis of Azo Compounds : It is utilized in synthesizing azo compounds, important in the chemical industry, particularly as dyes and molecular switches (Merino, 2011).

• Ortho-Halogenation of Azobenzene : It is important in the ortho-halogenation of azobenzene, a process crucial in organic synthesis and material science (Fahey, 1971).